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Introduction

7-mono-O-(β-hydroxyethyl)-rutoside, commonly known as monoHER, is a semi-synthetic

flavonoid derived from rutin.[1] It has garnered significant interest in the scientific community for

its potent antioxidant and cytoprotective properties.[2][3] This technical guide provides a

comprehensive overview of monoHER, including its chemical properties, synthesis,

pharmacokinetics, and mechanisms of action, with a focus on its anticancer and

cardioprotective effects.

Chemical Properties and Structure
MonoHER is structurally characterized by a β-hydroxyethyl group attached to the 7-position of

the rutoside molecule. This modification enhances its bioavailability and pharmacological

activity compared to its parent compound, rutin.
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Metabolic Fate of 7-mono-O-(β-hydroxyethyl)-rutoside
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Antioxidant Mechanism of monoHER

Reactive Oxygen Species (ROS)

Cellular Damage

causes

monoHER

scavenges

Oxidized monoHER

is oxidized to is regenerated by

Ascorbate / Glutathione

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


monoHER-Induced Apoptosis in HepG2 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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